Cas no 7569-36-0 (Sulfone, butyl p-tolyl)

Sulfone, butyl p-tolyl structure
Product name:Sulfone, butyl p-tolyl
Sulfone, butyl p-tolyl Chemical and Physical Properties
Names and Identifiers
-
- Sulfone, butyl p-tolyl
- 1-butylsulfonyl-4-methylbenzene
- DTXSID40226601
- SCHEMBL3013104
- 7569-36-0
- AKOS024324658
- Butyl p-tolyl sulfone
-
- Inchi: InChI=1S/C11H16O2S/c1-3-4-9-14(12,13)11-7-5-10(2)6-8-11/h5-8H,3-4,9H2,1-2H3
- InChI Key: GQNSNCZNXFDRRL-UHFFFAOYSA-N
- SMILES: CCCCS(=O)(=O)C1=CC=C(C=C1)C
Computed Properties
- Exact Mass: 212.08718
- Monoisotopic Mass: 212.08710092g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Surface Charge: 0
- Tautomer Count: nothing
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 34.14
Sulfone, butyl p-tolyl Related Literature
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N. Nakagawa,E. J. Derrah,M. Schelwies,F. Rominger,O. Trapp Dalton Trans., 2016,45, 6856-6865
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Ankita Punetha,Keith D. Green,Atefeh Garzan,Nishad Thamban Chandrika,Melisa J. Willby,Allan H. Pang,Caixia Hou,Selina Y. L. Holbrook,Kyle Krieger,James E. Posey,Tanya Parish,Oleg V. Tsodikov,Sylvie Garneau-Tsodikova RSC Med. Chem., 2021,12, 1894-1909
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Adam G. L. Schafer,Victoria M. Borland,Ellen J. Yezierski Chem. Educ. Res. Pract., 2021,22, 457-475
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